Cas no 244215-65-4 (N-[(1S,2R,3E)-2-hydroxy-1-[[(3-O-sulfo-β-D-galactopyranosyl)oxy]methyl]-3-heptadecen-1-yl]-octadecanamide)

• Product Name: N-[(1S,2R,3E)-2-hydroxy-1-[[(3-O-sulfo-β-D-galactopyranosyl)oxy]methyl]-3-heptadecen-1-yl]-octadecanamide
• CAS No: 244215-65-4
• MF: C₄₂H₈₁NO₁₁S
• MW: 808.157653570175
• CID: 4642751
• PubChem ID: 447693
• Update Time: 2024-11-06

N-[(1S,2R,3E)-2-hydroxy-1-[[(3-O-sulfo-β-D-galactopyranosyl)oxy]methyl]-3-heptadecen-1-yl]-octadecanamide Chemical and Physical Properties

Names and Identifiers

• C18 3'-sulfo Galactosylceramide (d18:1/18:0)
• -sulfo Galactosylceramide (d18:1/18:0)
• Octadecanamide, N-[(1S,2R,3E)-2-hydroxy-1-[[(3-O-sulfo-β-D-galactopyranosyl)oxy]methyl]-3-heptadecen-1-yl]-
• N-Octadecanoyl-sulfatide
• 1-(3-O-sulfo-beta-D-galactosyl)-N-stearoylsphingosine
• C18:0-sulfatide
• CHEBI:45644
• Epitope ID:140091
• [(2R,3S,4S,5R,6R)-3,5-dihydroxy-2-(hydroxymethyl)-6-[(E,2S,3R)-3-hydroxy-2-(octadecanoylamino)octadec-4-enoxy]oxan-4-yl] hydrogen sulfate
• AKOS040756270
• N-[(1S,2R,3E)-2-Hydroxy-1-[[(3-O-sulfo-I(2)-D-galactopyranosyl)oxy]methyl]-3-heptadecen-1-yl]octadecanamide
• 244215-65-4
• N-[(1S,2R,3E)-2-hydroxy-1-{[(3-O-sulfo-beta-D-galactopyranosyl)oxy]methyl}heptadec-3-en-1-yl]octadecanamide
• DTXSID201111068
• N-[(1S,2R,3E)-2-hydroxy-1-[[(3-O-sulfo-beta-D-galactopyranosyl)oxy]methyl]-3-heptadecen-1-yl]-octadecanamide
• PD078094
• N-{(2S,3R,4E)-3-hydroxy-1-[(3-O-sulfo-beta-D-galactopyranosyl)oxy]octadec-4-en-2-yl}octadecanamide
• SULFATE-3-D-GALACTOSYL-BETA-1-1-N-STEAROYL-D-SPHINGOSINE
• N-[(1S,2R,3E)-2-hydroxy-1-[[(3-O-sulfo-β-D-galactopyranosyl)oxy]methyl]-3-heptadecen-1-yl]-octadecanamide

• Inchi： 1S/C42H81NO11S/c1-3-5-7-9-11-13-15-17-18-20-22-24-26-28-30-32-38(46)43-35(36(45)31-29-27-25-23-21-19-16-14-12-10-8-6-4-2)34-52-42-40(48)41(54-55(49,50)51)39(47)37(33-44)53-42/h29,31,35-37,39-42,44-45,47-48H,3-28,30,32-34H2,1-2H3,(H,43,46)(H,49,50,51)/b31-29+/t35-,36+,37+,39-,40+,41-,42+/m0/s1
• InChI Key： GQQZXRPXBDJABR-BDZNYNMQSA-N
• SMILES： [C@H]1(CO)O[C@@H](OC[C@H](NC(=O)CCCCCCCCCCCCCCCCC)[C@H](O)/C=C/CCCCCCCCCCCCC)[C@H](O)[C@@H](OS(=O)(=O)O)[C@H]1O

Computed Properties

• Exact Mass: 807.55303357g/mol
• Monoisotopic Mass: 807.55303357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 55
• Rotatable Bond Count: 37
• Complexity: 1040
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 12
• Topological Polar Surface Area: 201Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Sphingolipids Glycosphingolipids Sulfatides